Cas no 229621-74-3 (Methyl-(2-p-tolyl-ethyl)-amine)

• Product Name: Methyl-(2-p-tolyl-ethyl)-amine
• CAS No: 229621-74-3
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD06738712
• CID: 245227
• PubChem ID: 22898654
• Update Time: 2025-05-19

Methyl-(2-p-tolyl-ethyl)-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(p-tolyl)ethanamine
• Benzeneethanamine,N,4-dimethyl-
• METHYL-(2-P-TOLYL-ETHYL)AMINE,
• N-[2-(4-Methylphenyl)ethyl]-N-methylamine
• N-methyl-2-(4-methylphenyl)ethanamine
• N,4-Dimethyl-benzeneethanamine
• N-methyl-p-methylphenethylamine
• Methyl-(2-p-tolyl-ethyl)-amine
• DTXSID50628793
• methyl-(2-p-tolylethyl)amine
• EN300-865971
• FT-0726693
• BENZENEETHANAMINE, N,4-DIMETHYL-
• 229621-74-3
• AKOS009343909
• ZTXWGLLWOCJFOW-UHFFFAOYSA-N
• MFCD06738712
• TS-01965
• methyl[2-(4-methylphenyl)ethyl]amine
• C78074
• A816446
• AB27715
• SCHEMBL680368
• N-Methyl-2-(4-methylphenyl)ethan-1-amine

• MDL： MFCD06738712
• Inchi： 1S/C10H15N/c1-9-3-5-10(6-4-9)7-8-11-2/h3-6,11H,7-8H2,1-2H3
• InChI Key： ZTXWGLLWOCJFOW-UHFFFAOYSA-N
• SMILES： N(C)CCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 2.1

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 224.6±9.0 °C at 760 mmHg
• Flash Point: 95.3±10.9 °C
• Refractive Index: 1.508
• PSA: 12.03000
• LogP: 2.14780
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Methyl-(2-p-tolyl-ethyl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl-(2-p-tolyl-ethyl)-amine

Methyl-(2-p-tolyl-ethyl)-amine (CAS No. 229621-74-3)

Methyl-(2-p-tolyl-ethyl)-amine (CAS No. 229621-74-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. This compound is characterized by its unique structure, which combines a methyl group with a p-tolyl-substituted ethyl chain, resulting in a molecule with both aliphatic and aromatic characteristics.

The synthesis of methyl-(2-p-tolyl-ethyl)-amine typically involves multi-step reactions, often starting from readily available starting materials such as toluene derivatives and primary amines. The process may include alkylation, substitution, or condensation reactions, depending on the specific pathway chosen by the chemist.

In recent years, methyl-(2-p-tolyl-ethyl)-amine has gained attention due to its role as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel antidepressants, where its structure contributes to the molecule's ability to interact with specific neurotransmitter systems.

Beyond pharmaceutical applications, methyl-(2-p-tolyl-ethyl)-amine has also found utility in agrochemicals, particularly in the synthesis of fungicides. Its aromatic ring provides stability and enhances the compound's ability to target specific fungal enzymes.

The physical properties of methyl-(2-p-tolyl-ethyl)-amine, such as its melting point and solubility, make it suitable for various chemical processes. For example, its relatively low melting point allows for easier handling during large-scale manufacturing.

In terms of safety considerations, methyl-(2-p-tolyl-ethyl)-amine, like many amines, should be handled with care due to its potential to form explosive derivatives under certain conditions. Proper storage and handling procedures are essential to ensure workplace safety.

The future of methyl-(2-p-tolyl-ethyl strong>) - amine looks promising as researchers continue to explore its potential in emerging areas such as green chemistry and sustainable manufacturing processes.